Cas no 898789-57-6 (3-(3-Pyrrolinomethyl)benzophenone)

• Product Name: 3-(3-Pyrrolinomethyl)benzophenone
• CAS No: 898789-57-6
• MF: C₁₈H₁₇NO
• MW: 263.333684682846
• MDL: MFCD03842345
• CID: 880308
• PubChem ID: 24725067
• Update Time: 2025-04-19

3-(3-Pyrrolinomethyl)benzophenone Chemical and Physical Properties

Names and Identifiers

• [3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]-phenylmethanone
• 3-(3-PYRROLINOMETHYL)BENZOPHENONE
• MFCD03842345
• AKOS016020955
• DTXSID70643463
• (3-((2,5-Dihydro-1H-pyrrol-1-yl)methyl)phenyl)(phenyl)methanone
• 898789-57-6
• {3-[(2,5-Dihydro-1H-pyrrol-1-yl)methyl]phenyl}(phenyl)methanone
• 1-[(3-benzoylphenyl)methyl]-2,5-dihydro-1H-pyrrole
• 3-(3-Pyrrolinomethyl)benzophenone

• MDL： MFCD03842345
• Inchi： 1S/C18H17NO/c20-18(16-8-2-1-3-9-16)17-10-6-7-15(13-17)14-19-11-4-5-12-19/h1-10,13H,11-12,14H2
• InChI Key： UEMQYGXJWFTYGR-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C1=CC=CC(=C1)CN1CC=CC1

Computed Properties

• Exact Mass: 263.13100
• Monoisotopic Mass: 263.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31000
• LogP: 3.22730